Cas no 138590-60-0 (3H-Pyrrolo[4,3,2-gh]-1,4-benzodiazonin-3-one,9-(1,1-dimethyl-2-propenyl)-1,2,4,5,6,8-hexahydro-5-(hydroxymethyl)-1-methyl-2-(1-methylpropyl)-,[2S-[2R*(R*),5R*]]- (9CI))

• Product Name: 3H-Pyrrolo[4,3,2-gh]-1,4-benzodiazonin-3-one,9-(1,1-dimethyl-2-propenyl)-1,2,4,5,6,8-hexahydro-5-(hydroxymethyl)-1-methyl-2-(1-methylpropyl)-,[2S-[2R*(R*),5R*]]- (9CI)
• CAS No: 138590-60-0
• MF: C₂₃H₃₃N₃O₂
• MW: 383.527025938034
• CID: 182697
• PubChem ID: 132168
• Update Time: 2025-04-19

3H-Pyrrolo[4,3,2-gh]-1,4-benzodiazonin-3-one,9-(1,1-dimethyl-2-propenyl)-1,2,4,5,6,8-hexahydro-5-(hydroxymethyl)-1-methyl-2-(1-methylpropyl)-,[2S-[2R*(R*),5R*]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolo[4,3,2-gh]-1,4-benzodiazonin-3-one,9-(1,1-dimethyl-2-propenyl)-1,2,4,5,6,8-hexahydro-5-(hydroxymethyl)-1-methyl-2-(1-methylpropyl)-,[2S-[2R*(R*),5R*]]- (9CI)
• 3H-Pyrrolo[4,3,2-gh]-1,4-benzodiazonin-3-one,9-(1,1-dimethyl-2-propenyl)-1,2,4,5,6,8-hexahydro...
• 3H-Pyrrolo[4,3,2-gh]-1,4-benzodiazonin-3-one,9-(1,1-dimethyl-2-propenyl)-1,2,4,5,6,8-hexahydro-5-(hydroxymethyl)-1-methyl-2-(
• Methylpendolmycin
• (5S)-2-(butan-2-yl)-5-(hydroxymethyl)-1-methyl-9-(2-methylbut-3-en-2-yl)-1,2,4,5,6,8-hexahydro-3H-[1,4]diazonino[7,6,5-cd]indol-3-one
• 3H-Pyrrolo(4,3,2-gh)-1,4-benzodiazonin-3-one, 9-(1,1-dimethyl-2-propenyl)-1,2,4,5,6,8-hexahydro-5-(hydroxymethyl)-1-methyl-2-(1-methylpropyl)-, (2S-(2R*(R*),5R*))-
• DTXSID70930163
• 138590-60-0
• (13S)-10-Butan-2-yl-13-(hydroxymethyl)-9-methyl-5-(2-methylbut-3-en-2-yl)-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4,6,8(15)-tetraen-11-one
• 2-(Butan-2-yl)-5-(hydroxymethyl)-1-methyl-9-(2-methylbut-3-en-2-yl)-2,5,6,8-tetrahydro-1H-[1,4]diazonino[7,6,5-cd]indol-3-ol

• Inchi： 1S/C23H33N3O2/c1-7-14(3)21-22(28)25-16(13-27)11-15-12-24-20-17(23(4,5)8-2)9-10-18(19(15)20)26(21)6/h8-10,12,14,16,21,24,27H,2,7,11,13H2,1,3-6H3,(H,25,28)/t14?,16-,21?/m0/s1
• InChI Key： DALRIICDQKRRFF-PKAMJGAUSA-N
• SMILES： O=C1C(C(C)CC)N(C)C2C=CC(C(C=C)(C)C)=C3C=2C(=CN3)C[C@@H](CO)N1

Computed Properties

• Exact Mass: 382.24966
• Monoisotopic Mass: 383.25727730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.6
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 65.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives